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Compound of Interest

5-(Bromomethyl)-2-
Compound Name:
fluorobenzonitrile

Cat. No.: B033357

Essential Safety and Handling Guide for 5-
(Bromomethyl)-2-fluorobenzonitrile

Disclaimer: A specific Safety Data Sheet (SDS) for 5-(Bromomethyl)-2-fluorobenzonitrile
(CAS No. 217661-27-3) was not publicly available at the time of this writing. The following
guidance is synthesized from safety data for structurally similar compounds, including other
brominated and fluorinated benzonitriles. It is imperative to treat 5-(Bromomethyl)-2-
fluorobenzonitrile as a potentially hazardous substance and handle it with the utmost care in
a controlled laboratory setting. This guide is intended for researchers, scientists, and drug
development professionals.

Hazard Identification and Classification

Based on analogous compounds, 5-(Bromomethyl)-2-fluorobenzonitrile is anticipated to
present the following hazards.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin.[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]
) o H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A o
irritation.[1]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation.[1]

Signal Word: Warning

Hazard Pictograms:

laalt text

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. All PPE should meet
NIOSH (US) or EN (EU) standards.[2]
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Protection Type

Recommended Equipment

Specifications and
Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield

Goggles are essential to
protect from splashes. A face
shield provides an additional
layer of protection for the

entire face.[2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber)

Thicker gloves generally offer
better protection.[3] Gloves
should be inspected before
use and changed regularly
(e.g., every 30-60 minutes) or
immediately if contaminated or

damaged.[3]

Body Protection

Chemical-resistant lab coat or

apron

A fully buttoned lab coat
should be worn to cover as
much skin as possible.[3] For
larger quantities or splash
risks, a chemical-resistant

apron is recommended.

Respiratory Protection

NIOSH-approved respirator

To be used in a well-ventilated
area or a chemical fume hood.
[4] If ventilation is inadequate
or there is a risk of aerosol or
dust generation, an air-
purifying respirator with
appropriate cartridges is

necessary.[4]

Foot Protection

Closed-toe, chemical-resistant

shoes

Shoes must cover the entire
foot.[2]

Operational and Handling Plan
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A systematic approach is crucial for the safe handling of 5-(Bromomethyl)-2-
fluorobenzonitrile.

Pre-Handling Preparations

o Documentation: Ensure that a copy of this safety guide and the SDS for a similar compound
are readily accessible.

o Engineering Controls: Verify that a chemical fume hood is operational. Ensure that an
emergency eyewash station and safety shower are accessible and have been recently
tested.[4]

o Gather Materials: Assemble all necessary PPE and ensure it is in good condition. Prepare all
experimental equipment and reagents before handling the compound.

Step-by-Step Handling Protocol

o Work Area: Conduct all work involving 5-(Bromomethyl)-2-fluorobenzonitrile inside a
certified chemical fume hood to minimize inhalation exposure.[4]

o Personal Protection: Don the full complement of recommended PPE before entering the
handling area.

« Handling: Avoid direct contact with the substance.[5] Do not generate dust or aerosols.[5]

» Hygiene: Do not eat, drink, or smoke in the laboratory.[5] Wash hands thoroughly with soap
and water after handling, even if gloves were worn.[5]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[6][7]

Emergency and Spill Response

e Minor Spill:
o Evacuate the immediate area.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand or
vermiculite).[5]
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o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.[5]

o Clean the spill area with a suitable decontaminating agent.
e Major Spill:

o Evacuate the laboratory and alert others.

o Contact your institution's emergency response team.

o Prevent entry into the affected area.

Disposal Plan

All waste containing 5-(Bromomethyl)-2-fluorobenzonitrile must be treated as hazardous

waste.
Waste Type Disposal Protocol
) Collect in a clearly labeled, sealed, and

Solid Waste ) ]

compatible container.
o Collect in a labeled, sealed, and compatible

Liquid Waste ) )
waste container. Do not pour down the drain.
Any items that have come into contact with the

Contaminated Materials compound (e.g., gloves, paper towels, pipette

tips) must be disposed of as hazardous waste.

General Disposal Guidelines:
e Do not mix with other waste streams unless explicitly permitted.

» Dispose of all waste in accordance with local, state, and federal regulations.

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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